4-{(E)-[2-(4-bromophenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}-2-ethoxyphenyl butanoate

• Molecular Formula: C22H20BrNO5
• Molecular Weight: 458.3 g/mol
• IUPAC Name: [4-[(E)-[2-(4-bromophenyl)-5-oxo-1,3-oxazol-4-ylidene]methyl]-2-ethoxyphenyl] butanoate
• InChI: InChI=1S/C22H20BrNO5/c1-3-5-20(25)28-18-11-6-14(13-19(18)27-4-2)12-17-22(26)29-21(24-17)15-7-9-16(23)10-8-15/h6-13H,3-5H2,1-2H3/b17-12+
• InChI Key: OYRSCZGEIJDHRM-SFQUDFHCSA-N
• Isomeric SMILES: CCCC(=O)OC1=C(C=C(C=C1)/C=C/2\C(=O)OC(=N2)C3=CC=C(C=C3)Br)OCC
• Canonical SMILES: CCCC(=O)OC1=C(C=C(C=C1)C=C2C(=O)OC(=N2)C3=CC=C(C=C3)Br)OCC

Description

4-{(E)-[2-(4-bromophenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}-2-ethoxyphenyl butanoate is a complex organic compound with potential applications in various fields of scientific research. This compound features a unique structure that includes a bromophenyl group, an oxazole ring, and an ethoxyphenyl butanoate moiety, making it an interesting subject for chemical synthesis and analysis.

Preparation Methods

One common synthetic route involves the cyclization of appropriate precursors under controlled conditions, followed by the addition of the bromophenyl and ethoxyphenyl groups through electrophilic aromatic substitution and esterification reactions .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Electrophilic and nucleophilic substitution reactions can occur, especially at the bromophenyl group.

Esterification: The ethoxyphenyl butanoate moiety can participate in esterification reactions under acidic or basic conditions.

Common reagents and conditions used in these reactions include acidic or basic catalysts, organic solvents, and controlled temperatures. The major products formed from these reactions depend on the specific reaction conditions and reagents used .

Scientific Research Applications

4-{(E)-[2-(4-bromophenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}-2-ethoxyphenyl butanoate has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in biochemical studies.

Industry: Used in the synthesis of advanced materials and as a precursor for other industrially relevant compounds

Mechanism of Action

The mechanism of action of 4-{(E)-[2-(4-bromophenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}-2-ethoxyphenyl butanoate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target molecule .

Comparison with Similar Compounds

Similar compounds include other bromophenyl and oxazole derivatives, such as:

• 4-(4-bromophenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol
• 4-bromophenylacetic acid
• 3-(4-bromophenyl)-5-(4-hydroxyphenyl)isoxazole

Compared to these compounds, 4-{(E)-[2-(4-bromophenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}-2-ethoxyphenyl butanoate is unique due to its combination of functional groups and its potential for diverse applications in various fields .